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For researchers, scientists, and drug development professionals, this guide provides a
comprehensive comparison of the phase transformation behaviors in LaNis-xAlx-Hz2 systems.
By substituting nickel with aluminum, the thermodynamic and structural properties of the parent
LaNis alloy can be systematically tuned for various hydrogen storage applications.

This guide summarizes key experimental data, outlines detailed methodologies for crucial
experiments, and visualizes the experimental workflow.

Performance Comparison: Thermodynamic and
Structural Properties

The introduction of aluminum into the LaNis lattice significantly influences its interaction with
hydrogen. The substitution of nickel by aluminum leads to a decrease in the plateau pressure
for hydride formation, indicating an increased stability of the hydride phase. This is
accompanied by a reduction in the hydrogen storage capacity and a decrease in the hysteresis
between absorption and desorption pressures.

Thermodynamic Properties
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The thermodynamic parameters of the hydride formation in LaNis-xAlx alloys are crucial for
understanding their hydrogen storage capabilities. The enthalpy (AH) and entropy (AS) of
hydride formation can be determined from the van't Hoff plot, which relates the natural
logarithm of the equilibrium pressure to the inverse of the temperature.

Alloy Composition (x) AH (kJ/mol H2) AS (JIK-mol H2)
0 -30.9 -109

0.25 -31.5+1.46 -100.8 £4.3

0.50 -37.3+£0.68 -102.7+£1.9

0.75 -41.4+2.04 -106.0 £ 2.57
1.00 -45.1 £ 0.50 -107.7 £ 0.50

Table 1: Enthalpy (AH) and
Entropy (AS) of hydride
formation for LaNis-xAlx alloys.
With increasing aluminum
content, the enthalpy of
formation becomes more
negative, signifying a more

stable hydride.

Structural Properties

The LaNis-xAlx alloys maintain the hexagonal CaCus-type crystal structure of the parent LaNis.
However, the substitution of smaller nickel atoms with larger aluminum atoms leads to an
expansion of the crystal lattice. This increase in the unit cell volume is a key factor influencing
the thermodynamic properties. Upon hydrogenation, the crystal lattice undergoes a significant
anisotropic expansion to accommodate the hydrogen atoms in its interstitial sites, forming the
B-hydride phase.
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Lattice Parameters (Hydride

Alloy Composition (x) Lattice Parameters (Alloy)
- B phase)

a (A) c (A

0 5.017 3.986

0.25 5.033 3.996

0.50 5.048 4.009

0.75 5.064 4.022

1.00 5.079 4.035

Table 2: Lattice parameters of
LaNis-xAlx alloys and their
corresponding hydrides. The
lattice parameters 'a’ and 'c’
increase with increasing
aluminum content 'x'. Data for
the hydride phases of the
substituted alloys is less
commonly reported in a

consolidated format.

Experimental Protocols

To investigate the phase transformations in LaNis—xAlx-Hz systems, two primary experimental
techniques are employed: Pressure-Composition Isotherm (PCI) measurements and in-situ X-
ray Diffraction (XRD).

Pressure-Composition Isotherm (PCIl) Measurements

Objective: To determine the hydrogen absorption and desorption characteristics of the alloys at
a constant temperature.

Apparatus: A Sieverts-type apparatus is commonly used. This setup consists of a calibrated
gas handling system, a reactor to hold the sample, pressure transducers, and a temperature-
controlled environment (e.g., a furnace or a water bath).
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Methodology:

o Sample Activation: The LaNis-xAlx sample is initially "activated" to ensure rapid and
reversible hydrogen absorption. This typically involves several cycles of heating the sample
under vacuum to remove any surface contaminants and then exposing it to high-pressure
hydrogen.

 |sothermal Conditions: The sample reactor is brought to and maintained at the desired
experimental temperature.

e Hydrogen Dosing: A known amount of hydrogen gas is introduced into the calibrated volume
of the apparatus, and the initial pressure is recorded.

o Absorption: The valve connecting the calibrated volume to the sample reactor is opened,
allowing the alloy to absorb hydrogen. The pressure will decrease as hydrogen is absorbed.

o Equilibrium: The system is allowed to reach thermodynamic equilibrium, which is indicated
by a stable pressure reading. The amount of hydrogen absorbed is calculated based on the
pressure drop and the known volumes of the system.

o Stepwise Measurement: Steps 3-5 are repeated in increments to build the absorption
isotherm, plotting the equilibrium pressure against the hydrogen concentration in the alloy
(typically in H/M, hydrogen atoms per metal atom).

» Desorption: To obtain the desorption isotherm, the process is reversed. Small amounts of
hydrogen are incrementally removed from the reactor, and the equilibrium pressure is
measured at each step.

In-situ X-ray Diffraction (XRD)

Objective: To study the crystal structure evolution of the LaNis-xAlx alloy during hydrogen
absorption and desorption in real-time.

Apparatus: A powder X-ray diffractometer equipped with a specialized in-situ reaction cell. This
cell allows for the control of hydrogen pressure and temperature while the sample is being
irradiated with X-rays.
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Methodology:

Sample Preparation: A fine powder of the activated LaNis-xAlx alloy is placed in the sample
holder of the in-situ cell.

Initial Scan: An initial XRD scan of the activated alloy is performed under vacuum or an inert
atmosphere to determine its crystal structure before hydrogen exposure.

Hydrogen Introduction: Hydrogen gas is introduced into the cell at a controlled pressure and
temperature.

Sequential Scans: XRD patterns are collected at regular intervals as the alloy absorbs
hydrogen. This allows for the observation of the gradual transformation from the a-phase
(solid solution of hydrogen in the alloy) to the B-phase (hydride).

Phase Identification: The collected XRD patterns are analyzed to identify the crystal
structures of the coexisting phases (a and 3) and to determine their lattice parameters. The
relative intensities of the diffraction peaks can be used to quantify the phase fractions at
different stages of the hydrogenation process.

Desorption Analysis: The same procedure can be followed during the desorption of hydrogen
to observe the reverse phase transformation from the (3-phase back to the a-phase.

Experimental Workflow

The following diagram illustrates the logical flow of investigating phase transformations in

LaNis-xAlx-Hz systems.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14356627?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Alloy Synthesis & Characterization
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Experimental workflow for investigating LaNis-xAlx-Hz systems.
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e To cite this document: BenchChem. [A Comparative Guide to Phase Transformations in
LaNis-xAlx-Hz2 Systems]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14356627/docs#a-comparative-guide-to-phase-
transformations-in-lani-al-h-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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